Cas no 135009-57-3 (1-Butyl-2-methyl-4-nitro-1H-imidazole)
135009-57-3 structure
Product Name:1-Butyl-2-methyl-4-nitro-1H-imidazole
CAS No:135009-57-3
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD00173738
CID:91728
PubChem ID:2801466
Update Time:2025-04-18
1-Butyl-2-methyl-4-nitro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-Butyl-2-methyl-4-nitro-1H-imidazole
- 1-n-Butyl-2-methyl-4-nitroimidazole
- 1-butyl-2-methyl-4-nitroimidazole
- AS-77619
- SCHEMBL14181603
- HMS2791O16
- MLS000851086
- CS-0337696
- FT-0643227
- 135009-57-3
- 1H-Imidazole,1-butyl-2-methyl-4-nitro-
- AKOS022181035
- CHEMBL95635
- DTXSID60384252
- SMR000457329
- 2-AMINO-BETA-D-ARABINOFURANO[1,2:4,5]OXAZOLINE
- DB-042261
-
- MDL： MFCD00173738
- Inchi： 1S/C8H13N3O2/c1-3-4-5-10-6-8(11(12)13)9-7(10)2/h6H,3-5H2,1-2H3
- InChI Key： QZJVHLRSLFVNTO-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CN(C(C)=N1)CCCC)=O
Computed Properties
- Exact Mass: 183.10100
- Monoisotopic Mass: 183.100777
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 63.6
Experimental Properties
- Color/Form: powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 336.7±15.0 °C at 760 mmHg
- Flash Point: 157.5±20.4 °C
- Refractive Index: 1.56
- PSA: 63.64000
- LogP: 2.42300
- Solubility: Not determined
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-Butyl-2-methyl-4-nitro-1H-imidazole Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Butyl-2-methyl-4-nitro-1H-imidazole Customs Data
- HS CODE：2933290090
- Customs Data：
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Butyl-2-methyl-4-nitro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-NH762-200mg |
1-n-Butyl-2-methyl-4-nitroimidazole |
135009-57-3 | 97% | 200mg |
￥344.0 | 2022-02-28 | |
| Chemenu | CM397166-1g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 95%+ | 1g |
$245 | 2023-01-19 | |
| Chemenu | CM397166-5g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 95%+ | 5g |
$685 | 2023-01-19 | |
| eNovation Chemicals LLC | D762436-1g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 94% | 1g |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | D762436-5g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 94% | 5g |
$770 | 2024-06-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24896-1g |
1-n-Butyl-2-methyl-4-nitroimidazole, 97% |
135009-57-3 | 97% | 1g |
￥910.00 | 2023-03-14 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B24896-5g |
1-n-Butyl-2-methyl-4-nitroimidazole, 97% |
135009-57-3 | 97% | 5g |
￥3672.00 | 2023-03-14 | |
| eNovation Chemicals LLC | D762436-5g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 94% | 5g |
$770 | 2025-02-26 | |
| eNovation Chemicals LLC | D762436-1g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 94% | 1g |
$215 | 2025-02-26 | |
| eNovation Chemicals LLC | D762436-1g |
1-N-BUTYL-2-METHYL-4-NITROIMIDAZOLE |
135009-57-3 | 94% | 1g |
$215 | 2025-02-27 |
1-Butyl-2-methyl-4-nitro-1H-imidazole Related Literature
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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